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Compound of Interest

Compound Name: 3-Hexylpyridine

Cat. No.: B1329444 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the health and safety information currently available

for 3-Hexylpyridine. It is intended for use by professionals in research and drug development

who may handle this substance. The information herein is compiled from various sources,

including safety data sheets for related compounds and toxicological databases. It is crucial to

note that specific toxicological data for 3-Hexylpyridine is limited. Therefore, much of the

information presented is based on the known properties of its parent compound, pyridine, and

other alkylpyridines. All users should exercise caution and handle this chemical with the

assumption that it possesses hazards similar to related compounds until specific data becomes

available.

Chemical and Physical Properties
A summary of the known and predicted physical and chemical properties of 3-Hexylpyridine is

presented below. This data is essential for understanding the substance's behavior and

potential for exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1329444?utm_src=pdf-interest
https://www.benchchem.com/product/b1329444?utm_src=pdf-body
https://www.benchchem.com/product/b1329444?utm_src=pdf-body
https://www.benchchem.com/product/b1329444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source/Comment

Molecular Formula C₁₁H₁₇N [1]

Molecular Weight 163.26 g/mol [1]

Appearance Data not available
Likely a liquid, based on

related compounds.

Boiling Point Data not available

Melting Point Data not available

Flash Point Data not available
Expected to be flammable,

similar to pyridine.

Water Solubility Predicted to be low
Based on its hydrophobic alkyl

chain.

logP (Octanol/Water Partition

Coefficient)
Predicted to be high

Indicates potential for

bioaccumulation.

Toxicological Data
Specific quantitative toxicological data for 3-Hexylpyridine is not readily available in public

literature. The following table summarizes data for the parent compound, pyridine, and a

mixture of alkylated pyridines to provide an estimate of potential toxicity. This information

should be used for preliminary hazard assessment only.
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Parameter Species Route Value
Reference
Compound(
s)

Source

Acute Oral

Toxicity

(LD₅₀)

Rat Oral
2500 mg/kg

bw

Pyridine, alkyl

derivs.
[2]

Acute Dermal

Toxicity

(LD₅₀)

Rabbit Dermal
>2000 mg/kg

bw

Pyridine, alkyl

derivs.
[2]

Acute

Inhalation

Toxicity

(LC₅₀)

Rat Inhalation
>3000 mg/m³

(4-hour)

Lutidines,

ethyl-

pyridines,

MEP

[2]

Skin

Irritation/Corr

osion

Rabbit Dermal
Moderate

irritant

Pyridine, alkyl

derivs.
[2]

Eye

Irritation/Corr

osion

Rabbit Ocular
Severe

irritant
Pyridine

Genotoxicity In vitro Ames test Negative Pyridine [3]

Carcinogenici

ty

Data not

available for

3-

Hexylpyridine

. Pyridine is

not

classifiable

as to its

carcinogenicit

y to humans

(Group 3).

Pyridine [4]

Reproductive/

Development

Data not

available for
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al Toxicity 3-

Hexylpyridine

.

LD₅₀: Lethal Dose, 50%; LC₅₀: Lethal Concentration, 50%; bw: body weight.

Hazard Identification and GHS Classification
While a specific GHS classification for 3-Hexylpyridine is not established, based on the data

for pyridine and other alkylpyridines, it should be handled as a substance with the following

potential hazards:

Flammable Liquid: Pyridine is a highly flammable liquid.[5] 3-Hexylpyridine should be

treated as flammable.

Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if

inhaled.[5]

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Irritation: Causes serious eye irritation.

Specific Target Organ Toxicity: May cause respiratory irritation and damage to organs

through prolonged or repeated exposure.[5]

Handling and Storage
4.1. Personal Protective Equipment (PPE)

A comprehensive PPE workflow is essential when handling 3-Hexylpyridine.
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Handling 3-Hexylpyridine

Work in a well-ventilated area
(e.g., chemical fume hood)

Wear chemically resistant gloves
(e.g., nitrile, neoprene)

Use chemical safety goggles
and/or a face shield

Wear a lab coat, long pants,
and closed-toe shoes

Use a respirator if ventilation is inadequate
or for high-concentration work

Proceed with experiment

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow.

4.2. Storage Requirements

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Keep away from heat, sparks, open flames, and other ignition sources.
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Ground and bond containers and receiving equipment to prevent static discharge.[5]

Store separately from strong oxidizing agents, strong acids, and incompatible materials.

Emergency Procedures
5.1. First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

5.2. Spill and Leak Procedures

A logical workflow for responding to a chemical spill is outlined below.
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3-Hexylpyridine Spill Occurs

Evacuate immediate area and
alert nearby personnel

Ensure adequate ventilation
(if safe to do so)

Don appropriate PPE

Contain the spill with absorbent,
non-combustible material

Carefully collect absorbed material
into a sealed container

Decontaminate the spill area

Dispose of waste according to
local, state, and federal regulations

Report the incident

Click to download full resolution via product page

Chemical Spill Response Workflow.
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Experimental Protocols
As no specific toxicological studies for 3-Hexylpyridine are publicly available, this section

outlines the general methodologies for key in vivo experiments based on OECD guidelines.

These protocols would be suitable for assessing the acute toxicity of 3-Hexylpyridine.

6.1. Acute Dermal Irritation/Corrosion (Based on OECD Guideline 404)

Animal Model: Healthy, young adult albino rabbits are typically used.

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is

clipped.

Test Substance Application: A dose of 0.5 mL of the liquid test substance is applied to a small

area of the skin (approximately 6 cm²) and covered with a gauze patch and semi-occlusive

dressing. An untreated area of skin serves as a control.

Exposure Duration: The exposure period is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is examined for

erythema and edema at 1, 24, 48, and 72 hours. Observations may continue for up to 14

days to assess the reversibility of any effects.

Scoring: Skin reactions are scored according to a standardized grading system (e.g., Draize

scale).

6.2. Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)

Animal Model: Healthy, adult albino rabbits are used.

Procedure: A single dose of 0.1 mL of the liquid test substance is instilled into the

conjunctival sac of one eye of each animal. The other eye remains untreated and serves as

a control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after instillation. The observation period can

be extended to 21 days to evaluate the reversibility of effects.
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Scoring: Ocular lesions are scored using a standardized system.

Signaling Pathways and Mechanism of Toxicity
The specific signaling pathways and mechanisms of toxicity for 3-Hexylpyridine have not been

elucidated. Based on the known effects of pyridine, toxicity likely involves metabolic activation

in the liver, potentially leading to cellular damage. The central nervous system is also a target

for pyridine, with effects including headache, dizziness, and nausea.[7] Further research is

required to determine the precise molecular interactions and signaling cascades involved in the

toxicity of 3-Hexylpyridine.

The following diagram illustrates a hypothetical pathway for the investigation of the mechanism

of toxicity, starting from exposure and leading to potential adverse outcomes.

Exposure ADME

Mechanism of Action Adverse Outcome

Exposure to 3-Hexylpyridine
(Inhalation, Dermal, Oral) Absorption Distribution to Tissues Metabolic Activation

(e.g., in Liver) Excretion

Interaction with
Molecular Targets

Alteration of
Signaling Pathways Cellular Damage Organ Toxicity

(Liver, CNS, etc.) Observable Adverse Health Effects

Click to download full resolution via product page

Hypothetical Investigative Workflow for Toxicity Mechanisms.

Conclusion
3-Hexylpyridine is a chemical for which specific health and safety data is largely unavailable.

Based on the information for its parent compound, pyridine, and other alkylated pyridines, it

should be handled as a flammable, harmful, and irritating substance. All laboratory personnel

must use appropriate engineering controls and personal protective equipment to minimize

exposure. In the event of an emergency, the procedures outlined in this guide should be
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followed promptly. Further toxicological studies are necessary to fully characterize the hazard

profile of 3-Hexylpyridine and to establish specific occupational exposure limits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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